Cas no 106877-42-3 (Benzene, 2,4-dimethoxy-1-(trifluoromethyl)-)

Benzene, 2,4-dimethoxy-1-(trifluoromethyl)- structure

106877-42-3 structure

Product Name:Benzene, 2,4-dimethoxy-1-(trifluoromethyl)-

CAS No:106877-42-3

Molecular Formula:C₉H₉O₂F₃

Molecular Weight:206.16176

CID:1185181

PubChem ID:11195089

Benzene, 2,4-dimethoxy-1-(trifluoromethyl)- Properties

Names and Identifiers

- Benzene, 2,4-dimethoxy-1-(trifluoromethyl)-
- 1,3-Dimethoxy-4-(trifluoromethyl)benzene
- IKLUEOPZYMFAQK-UHFFFAOYSA-N
- SCHEMBL7909509
- 2,4-dimethoxy-1-(trifluoromethyl)benzene
- 106877-42-3
- +Expand
- InChIKey： IKLUEOPZYMFAQK-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H9F3O2/c1-13-6-3-4-7(9(10,11)12)8(5-6)14-2/h3-5H,1-2H3
- SMILES： COC1=CC(=C(C=C1)C(F)(F)F)OC

Computed Properties

Exact Mass: 206.05547
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 206.05546401g/mol
Heavy Atom Count: 14
Complexity: 181
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 18.5Å²

Experimental Properties

PSA: 18.46

Benzene, 2,4-dimethoxy-1-(trifluoromethyl)- Synthesis

Synthetic Circuit 1

77152-08-0

2735-04-8

106877-42-3

84370-87-6

151-10-0

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrofluoric acid Solvents: Dimethylformamide , Acetonitrile , Water ; 0 °C; 10 min, 0 °C; 5 min, 0 °C

Reference

Trifluoromethylation of arenediazonium salts with fluoroform-derived CuCF3 in aqueous media

Lishchynskyi, Anton; et al, Chemical Communications (Cambridge, 2014, 50(71), 10237-10240

Synthetic Circuit 2

75-46-7

106877-42-3

84370-87-6

151-10-0

Reaction Conditions

1.1 Reagents: 4,4′-Difluoro-1,1′-biphenyl , Cuprous chloride Solvents: Acetonitrile ; 30 min, 0 °C
2.1 Reagents: Sodium nitrite , Hydrofluoric acid Solvents: Dimethylformamide , Acetonitrile , Water ; 0 °C; 10 min, 0 °C; 5 min, 0 °C

Reference

Trifluoromethylation of arenediazonium salts with fluoroform-derived CuCF3 in aqueous media

Lishchynskyi, Anton; et al, Chemical Communications (Cambridge, 2014, 50(71), 10237-10240

Benzene, 2,4-dimethoxy-1-(trifluoromethyl)- Raw materials

Benzene, 2,4-dimethoxy-1-(trifluoromethyl)- Preparation Products

Benzene, 2,4-dimethoxy-1-(trifluoromethyl)- Related Literature

1. Structural diversity and biological relevance of benzenoid and atypical ansamycins and their congeners

Natalia Skrzypczak,Piotr Przybylski Nat. Prod. Rep., 2022,39, 1678-1704
2. Synthesis of fluorescent dye-doped silica nanoparticles for target-cell-specific delivery and intracellular MicroRNA imaging†

Henan Li,Yawen Mu,Shanshan Qian,Jusheng Lu,Yakun Wan,Guodong Fu,Songqin Liu Analyst, 2015,140, 567-573
3. The Preparation of Chitin Oligosaccharides

J. Chem. Soc. C, 1970, 1654-1655
4. Inside back cover

Chem. Commun., 2020,56, 12447-12447
5. Apically linked iron(ii) α-dioximate and α-oximehydrazonate bis-clathrochelates: synthesis, structure and electrocatalytic properties†

Irina G. Belaya,Semen V. Svidlov,Alexander V. Dolganov,Genrikh E. Zelinskii,Tamara V. Potapova,Anna V. Vologzhanina,Oleg A. Varzatskii,Yan Z. Voloshin Dalton Trans., 2013,42, 13667-13678
6. Spectroscopic exploration of drug–protein interaction: a study highlighting the dependence of the magnetic field effect on inter-radical separation distance formed during photoinduced electron transfer

Brotati Chakraborty,Piyali Mitra,Samita Basu RSC Adv., 2015,5, 81533-81545
7. Enhanced photocatalytic activity of hybrid Fe2O3–Pd nanoparticulate catalysts†

Yanhu Wei,Shuangbing Han,David A. Walker,Scott C. Warren,Bartosz A. Grzybowski Chem. Sci., 2012,3, 1090-1094
8. Facile fabrication of a modified polyamide acid porous membrane for uranium enrichment in wastewater†

Zhiming Mi,Lingjun Meng,Junman Wang,Lintao Liao,Yangyang Huang,Kaiyang Zhang,Jingling Xiao,Tongtong Xie,Yuhang Yan,Yiping Zhong,Zhixiao Liu New J. Chem., 2023,47, 14364-14373
9. One-dimensional organization of free radicals viahalogen bonding†

Guillermo Mínguez Espallargas,Alejandro Recuenco,Francisco M. Romero,Lee Brammer,Stefano Libri CrystEngComm, 2012,14, 6381-6383
10. Strategically designed azolyl-carboxylate MOFs for potential humid CO2 capture†

Shyamapada Nandi,Sattwick Haldar,Debanjan Chakraborty J. Mater. Chem. A, 2017,5, 535-543

106877-42-3 (Benzene, 2,4-dimethoxy-1-(trifluoromethyl)-) Related Products

395-48-2(1-Methoxy-2-(trifluoromethyl)benzene)

Recommended suppliers

Chu Zhou Jiang Ling Chemical Techlnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

SHANGHAI TAUTO BIOTECH CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

https://en.tautochem.com/

Hangzhou Runyan Pharmaceutical Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.runyanpharma.com/IndexEN.htm

Hubei Henglvyuan Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.hbhlykj.com/about_en.html

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk